(2S,4S)-4-azidopyrrolidine-2-carboxylic acid hydrochloride
Overview
Description
(2S,4S)-4-azidopyrrolidine-2-carboxylic acid hydrochloride is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is a derivative of pyrrolidine and contains an azido group, which makes it a valuable tool in various biochemical and physiological studies.
Mechanism of Action
The mechanism of action of (2S,4S)-4-azidopyrrolidine-2-carboxylic acid hydrochloride involves the covalent binding of the compound to a protein of interest through photoaffinity labeling. Upon exposure to light, the azido group in this compound becomes activated and forms a covalent bond with the protein. This covalent bond allows for the identification and isolation of the protein of interest, which can then be further studied.
Biochemical and Physiological Effects:
This compound has been shown to have minimal biochemical and physiological effects on cells and tissues. This compound is non-toxic and does not interfere with normal cellular processes. However, it is important to note that the covalent binding of this compound to a protein of interest may affect the function of that protein and alter cellular processes.
Advantages and Limitations for Lab Experiments
One of the main advantages of using (2S,4S)-4-azidopyrrolidine-2-carboxylic acid hydrochloride in lab experiments is its ability to covalently bind to a protein of interest through photoaffinity labeling. This allows for precise protein labeling and identification, which is essential in many biochemical and physiological studies. However, one limitation of using this compound is its cost and availability. This compound is relatively expensive and may not be readily available in all labs.
Future Directions
There are several future directions for the use of (2S,4S)-4-azidopyrrolidine-2-carboxylic acid hydrochloride in scientific research. One potential application is in the study of protein-protein interactions in complex cellular pathways. Another future direction is the development of new photoaffinity labeling techniques that utilize this compound as a tool. Additionally, the use of this compound in drug discovery and development may be explored in the future. Overall, the unique properties of this compound make it a valuable tool in scientific research with many potential future directions.
Scientific Research Applications
(2S,4S)-4-azidopyrrolidine-2-carboxylic acid hydrochloride has been widely used in scientific research as a tool for studying protein-protein interactions, protein localization, and protein function. This compound is particularly useful in studies that involve photoaffinity labeling, which is a technique that uses light to activate a compound and covalently bind it to a protein of interest. The azido group in this compound allows for this covalent binding to occur, making it a valuable tool in studies that require precise protein labeling.
properties
IUPAC Name |
(2S,4S)-4-azidopyrrolidine-2-carboxylic acid;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8N4O2.ClH/c6-9-8-3-1-4(5(10)11)7-2-3;/h3-4,7H,1-2H2,(H,10,11);1H/t3-,4-;/m0./s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BVURXEMVHARMIF-MMALYQPHSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CNC1C(=O)O)N=[N+]=[N-].Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@@H](CN[C@@H]1C(=O)O)N=[N+]=[N-].Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9ClN4O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.60 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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